Cas no 1803706-43-5 (Ethyl 2-bromo-6-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-bromo-6-(difluoromethyl)pyridine-4-acetate
• CAS No: 1803706-43-5
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4845269
• Update Time: 2025-06-14

Ethyl 2-bromo-6-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H10BrF2NO2/c1-2-16-9(15)5-6-3-7(10(12)13)14-8(11)4-6/h3-4,10H,2,5H2,1H3
• InChI Key： YWQXPSROJZJMMM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-6-(difluoromethyl)pyridine-4-acetate

Comprehensive Overview of Ethyl 2-bromo-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1803706-43-5)

Ethyl 2-bromo-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1803706-43-5) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine core and difluoromethyl and bromo substituents, is a versatile intermediate in synthetic chemistry. Its molecular structure, which includes an ethyl acetate moiety, makes it particularly valuable for designing novel molecules with enhanced biological activity and physicochemical properties.

In recent years, the demand for fluorinated compounds like Ethyl 2-bromo-6-(difluoromethyl)pyridine-4-acetate has surged due to their applications in drug discovery and crop protection. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability, bioavailability, and binding affinity to target proteins. This compound’s bromo group further enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in modern organic synthesis.

Researchers and industry professionals frequently search for CAS 1803706-43-5 to explore its potential in developing next-generation pharmaceuticals and agrochemicals. The compound’s ability to serve as a building block for heterocyclic derivatives aligns with the growing trend of fragment-based drug design. Additionally, its role in creating bioactive molecules has been highlighted in recent publications, making it a subject of interest for academic and industrial R&D teams.

The synthesis of Ethyl 2-bromo-6-(difluoromethyl)pyridine-4-acetate typically involves multi-step reactions, including halogenation and esterification. Its high purity and consistent quality are critical for ensuring reproducibility in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity and purity, meeting the stringent requirements of regulatory agencies.

From an environmental and sustainability perspective, the compound’s fluorine content has sparked discussions about green chemistry and eco-friendly synthesis methods. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and energy consumption during its production. These advancements resonate with the global push toward sustainable chemical manufacturing.

In summary, Ethyl 2-bromo-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1803706-43-5) represents a cutting-edge intermediate with broad applicability in life sciences and materials engineering. Its unique structural features and reactivity profile position it as a key player in the development of innovative therapeutics and advanced agrochemicals. As research continues to uncover its potential, this compound is poised to remain at the forefront of chemical innovation.